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Compound of Interest

Compound Name: Las 30538

Cat. No.: B1674515

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of Las
30538, a vascular selective Ca2+-channel blocker (CAS Number: 145067-04-5). The
information herein is intended to supplement, not replace, the specific Safety Data Sheet (SDS)
provided by the manufacturer and your institution's established protocols.

As a novel research compound, Las 30538 should be treated as potentially hazardous. All
handling and disposal procedures must be conducted in accordance with your institution's
Environmental Health and Safety (EHS) guidelines, as well as local, state, and federal
regulations.[1][2][3]

Personal Protective Equipment (PPE) and Handling

When handling Las 30538, it is imperative to use appropriate personal protective equipment to
prevent exposure. All operations involving the solid compound or its solutions should be
performed within a certified chemical fume hood.[]
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PPE Category Item Specification

Chemical-resistant gloves
Hand Protection Gloves (e.g., nitrile) tested according
to EN 374.

Use safety goggles with side
_ protection. A face shield may
Eye Protection Safety Glasses/Goggles
be necessary for splash

hazards.

] A standard laboratory coat
Body Protection Lab Coat
should be worn.

May be required for handling

fine powders or when
Respiratory Protection Respirator aerosolization is possible.

Consult your institution's EHS

for specific guidance.

Step-by-Step Disposal Protocol

The proper disposal of Las 30538 is critical to ensure the safety of laboratory personnel and
the protection of the environment.[1] Unused or expired compounds must be disposed of
through approved chemical waste channels. Never pour Las 30538 solutions down the drain or
discard them as regular trash.

1. Waste ldentification and Segregation:

 All materials contaminated with Las 30538, including unused compound, solutions,
contaminated labware (e.g., vials, pipette tips), and personal protective equipment, must be
segregated as hazardous chemical waste.

o Keep this waste stream separate from other chemical wastes unless their compatibility is
known and confirmed to avoid potentially violent reactions or the generation of toxic gases.

2. Waste Container and Labeling:

o Use a designated, leak-proof, and sealable container for collecting Las 30538 waste.
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e The container must be clearly labeled with the following information:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Las 30538"

[¢]

The specific hazards of the waste (e.g., "Toxic," "Hazards Not Fully Known").

The date when waste was first added to the container.

[e]

o

The name of the principal investigator and the laboratory location.
3. Storage of Waste:

» Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area away from incompatible materials.

o Follow your institution's guidelines for the maximum allowable accumulation time for
hazardous waste.

4. Waste Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.

» An environmental professional will collect the waste, ensure it is in a Department of
Transportation (DOT) approved container, and transport it to a permitted storage and
disposal facility.

o The waste will ultimately be destroyed, typically via incineration, by an approved
environmental management vendor.

o Ensure that a certificate of destruction is obtained and kept for your records, as per
institutional policy.

Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of Las 30538.
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Caption: Workflow for the safe disposal of Las 30538.
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Disclaimer: This information is based on general laboratory safety principles for research
compounds. Always prioritize the Safety Data Sheet (SDS) for Las 30538 and your institution's
specific waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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